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Core Experimental Findings

The following table summarizes the key information from the isolation and characterization of Fumonisin
B6.

Aspect Details from the Study

Producing Fungus  Aspergillus niger (strain NRRL 326) from stationary cultures [1] [2].

Isolation Method Sequential use of cation-exchange chromatography and reverse-phase
chromatography [1] [2].

Structural Combined analysis of Mass Spectrometric and NMR data [1] [2].

Elucidation

FB6 Structure Positional isomer of FB1 and iso-FB1 with hydroxyl functions at C3, C4, and
C5 [1] [2].

Detailed Experimental Workflow

The workflow below outlines the key stages for the isolation and characterization of FB6.
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Experimental workflow for FB6 isolation and characterization

Research Context and Significance

e Co-isolation with FB2: In the source study, FB6 was isolated alongside the more commonly known
fumonisin B2 (FB2) from the same cultures of A. niger [1]. The NMR data for the isolated FB2
showed very similar chemical shift values compared to an authentic FB2 standard from Fusarium,
strongly indicating they are identical molecules [1] [2].

e Broader Significance: This discovery is significant because fumonisins are potent mycotoxins [3]
[4]. While Fusarium species are the primary producers, the finding that Aspergillus niger can also
produce these toxins has important implications for food safety, particularly for commodities like
grapes, wine, and dried fruits not traditionally associated with fumonisin risk [5] [6].
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References

1. and Isolation of NMR 2 and a new... characterization fumonisin B [pubmed.ncbi.nlm.nih.gov]
2. and Isolation of NMR -2 and a New... Characterization Fumonisin B [orbit.dtu.dk]

3. Fumonisin Toxicity and Mechanism of Action [jstage.jst.go.jp]

4. The occurrence and management of fumonisin contamination ... [pmc.ncbi.nim.nih.gov]

5. Fumonisin-production by Aspergillus section Nigri isolates ... [pmc.ncbi.nlm.nih.gov]

6. Variation in Fumonisin and Ochratoxin Production ... [frontiersin.org]

To cite this document: Smolecule. [fumonisin B6 isolation and NMR characterization from Aspergillus
niger]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b52854 7#fumonisin-b6-isolation-and-nmr-characterization-

from-aspergillus-niger]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s528547?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20028011/
https://pubmed.ncbi.nlm.nih.gov/20028011/
https://orbit.dtu.dk/en/publications/isolation-and-nmr-characterization-of-fumonisin-b-2-and-a-new-fum
https://www.jstage.jst.go.jp/article/foodsafetyfscj/1/1/1_2013006/_html/-char/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC11156612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6989198/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.01412/full
https://www.smolecule.com/products/s528547?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/20028011/
https://orbit.dtu.dk/en/publications/isolation-and-nmr-characterization-of-fumonisin-b-2-and-a-new-fum
https://www.jstage.jst.go.jp/article/foodsafetyfscj/1/1/1_2013006/_html/-char/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC11156612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6989198/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.01412/full
https://www.smolecule.com/products/b528547#fumonisin-b6-isolation-and-nmr-characterization-from-aspergillus-niger
https://www.smolecule.com/products/b528547#fumonisin-b6-isolation-and-nmr-characterization-from-aspergillus-niger
https://www.smolecule.com/products/b528547#fumonisin-b6-isolation-and-nmr-characterization-from-aspergillus-niger
https://www.smolecule.com/products/b528547#fumonisin-b6-isolation-and-nmr-characterization-from-aspergillus-niger
https://www.smolecule.com/products/s528547?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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